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Compound of Interest

Compound Name:
Ethyl 1-(ethoxymethyl)-1H-

imidazole-4-carboxylate

Cat. No.: B1294231 Get Quote

Essential Safety and Handling Guide for Ethyl 1-
(ethoxymethyl)-1H-imidazole-4-carboxylate
Disclaimer: A specific Safety Data Sheet (SDS) for Ethyl 1-(ethoxymethyl)-1H-imidazole-4-
carboxylate (CAS 957062-83-8) was not publicly available at the time of this writing. The

following guidance is based on the safety profiles of structurally similar imidazole carboxylate

derivatives. Researchers must conduct a thorough risk assessment and consult with their

institution's safety office before handling this compound. The information provided here should

be considered a baseline for safe laboratory practices.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling Ethyl 1-(ethoxymethyl)-1H-imidazole-4-
carboxylate. It outlines operational procedures, personal protective equipment (PPE)

recommendations, and disposal plans to ensure laboratory safety and build trust in chemical

handling protocols.

Hazard Summary for Structurally Similar Imidazole
Carboxylates
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The primary hazards associated with similar imidazole carboxylate compounds include skin

irritation, serious eye irritation, and potential respiratory irritation. Some related compounds are

also harmful if swallowed.[1][2]

Hazard Classification Description
Precautionary Statement
Examples

Acute Toxicity, Oral (Category

4)
Harmful if swallowed.[1]

P270: Do not eat, drink or

smoke when using this

product. P301+P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/physician if

you feel unwell.

Skin Corrosion/Irritation

(Category 2)
Causes skin irritation.[1][2]

P264: Wash skin thoroughly

after handling. P280: Wear

protective gloves. P302+P352:

IF ON SKIN: Wash with plenty

of soap and water.

Serious Eye Damage/Eye

Irritation (Category 2A)

Causes serious eye irritation.

[1][2]

P280: Wear eye

protection/face protection.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Specific Target Organ Toxicity

— Single Exposure (Category

3), Respiratory Tract Irritation

May cause respiratory

irritation.[1][2]

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. P271: Use only outdoors or

in a well-ventilated area.

P304+P340: IF INHALED:

Remove person to fresh air

and keep comfortable for

breathing.
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Personal Protective Equipment (PPE)
A comprehensive PPE plan is critical when handling this and similar chemical compounds. The

following table summarizes the recommended PPE based on the hazards of related

substances.

Body Part
Personal Protective
Equipment

Standard Examples

Eyes/Face

Safety glasses with side-

shields or goggles, and a face

shield if there is a splash

hazard.

NIOSH (US) or EN 166 (EU)

approved.[1]

Skin

Chemical-resistant gloves

(inspect before use) and a lab

coat. A complete suit

protecting against chemicals

may be necessary depending

on the scale of work.[1]

Follow glove manufacturer's

specifications for chemical

compatibility.

Respiratory

Use in a well-ventilated area or

under a chemical fume hood. If

ventilation is inadequate or for

nuisance exposures, a particle

respirator may be used.

NIOSH (US) or EN 143 (EU)

approved respirators.[3]

Operational and Disposal Plans
Handling and Storage:

Handling: Handle in a well-ventilated place, such as a chemical fume hood.[4] Avoid contact

with skin and eyes, and prevent the formation of dust and aerosols.[1][4] Wash hands

thoroughly after handling.

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][4]

Spill Response:
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Evacuate: Evacuate personnel from the immediate spill area.

Ventilate: Ensure adequate ventilation.

Contain: Prevent the spill from entering drains.[1]

Absorb: For a solid, sweep or shovel the material into a suitable, closed container for

disposal, avoiding dust formation.[1]

Decontaminate: Clean the spill area thoroughly.

Dispose: Dispose of the waste in accordance with local, state, and federal regulations.

Disposal:

Dispose of the chemical and its container at an approved waste disposal plant.[2] Do not

allow the product to enter drains.[1] Contaminated packaging should be disposed of in the

same manner as the product.

Experimental Protocols: First Aid Measures
In the event of exposure, follow these first aid protocols based on information for similar

compounds and seek immediate medical attention.

If Inhaled: Move the person to fresh air. If breathing is difficult or stops, provide artificial

respiration and consult a physician.[1]

In Case of Skin Contact: Immediately wash off with soap and plenty of water. Consult a

physician.[1]

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[1]

If Swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious

person. Consult a physician.[1]

Visual Workflow for Chemical Spill Response

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://static.cymitquimica.com/products/IN/pdf/sds-DA001K0B.pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA001K0B.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://static.cymitquimica.com/products/IN/pdf/sds-DA001K0B.pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA001K0B.pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA001K0B.pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA001K0B.pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA001K0B.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294231?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram outlines the logical steps for responding to a chemical spill in a

laboratory setting.

Chemical Spill Response Protocol

Initial Assessment

Immediate Response

Containment & Cleanup

Final Steps

Chemical Spill Occurs

Assess Severity and Identify Chemical

Evacuate Immediate Area

Alert Supervisor and Safety Officer

Don Appropriate PPE

Contain the Spill

Clean and Decontaminate Area

Dispose of Waste

Document the Incident
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Click to download full resolution via product page

Caption: A flowchart outlining the key steps for a safe and effective chemical spill response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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